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Compound of Interest

Compound Name: 1,3-Dibromo-5-chlorobenzene

Cat. No.: B031355

In-Depth Technical Safety Guide: 1,3-Dibromo-5-
chlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for 1,3-Dibromo-5-chlorobenzene
(CAS No. 14862-52-3), a halogenated aromatic compound. The following sections detail its
hazards, safe handling protocols, and emergency procedures to ensure the safety of laboratory
and research personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,3-Dibromo-5-chlorobenzene is
presented below. These properties are essential for understanding its behavior and for making
informed decisions regarding handling and storage.
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Property Value Source
Molecular Formula CeH3Br2Cl [1112113114]
Molecular Weight 270.35 g/mol [11[2][3]
CAS Number 14862-52-3 [11[31[5][6]
Appearance White to pale cream crystals or 7]
powder
Melting Point 91-94 °C [4][8]
Boiling Point 256 °C [8]
Density 2.021 g/cm? (Predicted) [41[8]
Solubility Soluble in Toluene [8][9]

Storage Temperature

Room Temperature, in a cool,

dark, and dry place

[8]

Hazard Identification and Classification

1,3-Dibromo-5-chlorobenzene is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[6]

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — ]

] ) H335: May cause respiratory
single exposure (Respiratory 3

system)

irritation

Signal Word: Warning[1][2][3][6]
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Hazard Pictogram:

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are critical to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][10]

| : . PPE)

Protection Type Recommendation

Wear tightly fitting safety goggles or a face
Eye/Face Protection shield (conforming to EN 166 or NIOSH
standards).[5][6]

Wear protective gloves (chemical-impermeable)
and a lab coat.[5][6]

Skin Protection

_ _ If dust or vapors are generated, use a NIOSH-
Respiratory Protection .
approved respirator.[6]

General Hygiene Practices
e Wash hands thoroughly after handling.[1][3][5][6]

» Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3][5][6]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

o Contaminated clothing should be removed and washed before reuse.[1][6]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following table
outlines the recommended first aid procedures.

Exposure Route First Aid Measures

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing.[1][3][5][6]
Inhalation ) ) o o
If not breathing, give artificial respiration.[3][5]

Seek medical attention if you feel unwell.[1][5][6]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact ] o
and shoes.[5] Get medical attention if skin

irritation occurs.[1][6]

Rinse cautiously with water for several minutes.

[1][5][6] Remove contact lenses, if present and
Eye Contact ) o

easy to do. Continue rinsing for at least 15

minutes.[1][5][6] Get medical attention.[5]

Clean mouth with water.[5] Do NOT induce

Ingestion vomiting.[11] Seek immediate medical attention.

[5]

Accidental Release and Disposal

Proper procedures must be followed in the event of a spill to prevent environmental
contamination and exposure.

Accidental Release Measures

o Ensure adequate ventilation.[1][5]
o Evacuate personnel to safe areas.[1][6]

o Wear appropriate personal protective equipment as described in Section 3.2.[1][5][6]
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e Avoid dust formation.[1][6]
e Sweep up the spilled material and shovel it into a suitable container for disposal.[5]

e Do not let the chemical enter the environment.[5]

Disposal Considerations

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[6]

e Do not empty into drains.[5]

Storage and Incompatibility

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5][6]
o Keep away from heat and sources of ignition.[5][10]

e Incompatible with strong oxidizing agents.[5]

Toxicological and Ecological Information

o Toxicological Information: The toxicological properties of this compound have not been fully
investigated.[5] It is known to cause skin and serious eye irritation and may cause respiratory
irritation.[2][5][6]

» Ecological Information: There is no data available on the ecological effects of this substance.
[6] Do not allow this chemical to enter the environment.[5]

Experimental Workflows and Logical Relationships

The following diagrams illustrate logical workflows for handling and responding to incidents
involving 1,3-Dibromo-5-chlorobenzene.
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Caption: Workflow for Handling a Spill of 1,3-Dibromo-5-chlorobenzene.
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Click to download full resolution via product page

Caption: Decision Tree for First Aid Response to Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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